Cas no 1236861-90-7 (tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate)

Tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a pyrimidine moiety linked to an azetidine ring, protected by a tert-butyloxycarbonyl (Boc) group, enhancing stability and handling. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. This compound is useful in the development of bioactive molecules due to its rigid azetidine scaffold, which can improve metabolic stability and binding affinity. Its synthetic utility lies in its compatibility with diverse reaction conditions, making it a preferred choice for constructing complex heterocyclic frameworks. High purity and well-documented reactivity further support its application in medicinal chemistry.
tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate structure
1236861-90-7 structure
Product Name:tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate
CAS No:1236861-90-7
MF:C13H19N3O2
MW:249.308862924576
CID:6598726
PubChem ID:59418325
Update Time:2025-10-28

tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-(2-pyrimidinylmethyl)-, 1,1-dimethylethyl ester
    • tert-butyl 3-[(pyrimidin-2-yl)methyl]azetidine-1-carboxylate
    • tert-butyl 3-[(pyrimidin-2-yl)methyl]azetidine-1-carboxylate
    • EN300-12449206
    • 1236861-90-7
    • tert-butyl 3-(pyrimidin-2-ylmethyl)azetidine-1-carboxylate
    • SCHEMBL2996726
    • Inchi: 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-8-10(9-16)7-11-14-5-4-6-15-11/h4-6,10H,7-9H2,1-3H3
    • InChI Key: SEOBJDCODJJFLV-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(CC2=NC=CC=N2)C1

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • Density: 1.165±0.06 g/cm3(Predicted)
  • Boiling Point: 343.6±15.0 °C(Predicted)
  • pka: 1.75±0.13(Predicted)

tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7)

tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a pyrimidine derivative, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl carboxylate group and a pyrimidine ring, makes it a versatile building block in drug discovery and development.

The chemical properties of tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7) include a molecular weight of 251.3 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for laboratory applications. Researchers often seek this compound for its role in heterocyclic chemistry and as a precursor in the synthesis of small molecule inhibitors targeting various biological pathways.

One of the most prominent applications of tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The pyrimidine moiety in this compound is particularly valuable for designing molecules that can selectively inhibit specific kinases, making it a hot topic in precision medicine research.

In recent years, the demand for tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7) has surged due to its relevance in drug discovery pipelines. Pharmaceutical companies and academic institutions are actively exploring its potential in creating novel therapeutics for conditions such as autoimmune diseases and metabolic disorders. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual genetic profiles.

Another area where this compound finds utility is in agrochemical research. The pyrimidine scaffold is a common feature in many pesticides and herbicides, and tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate serves as a valuable intermediate in synthesizing these agrochemicals. With the global push toward sustainable agriculture, researchers are investigating eco-friendly alternatives, and this compound’s versatility makes it a candidate for developing next-generation crop protection agents.

From a synthetic chemistry perspective, the tert-butyl protecting group in tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7) offers significant advantages. It provides stability during multi-step reactions and can be selectively removed under mild conditions, enabling the construction of complex molecular architectures. This feature is particularly beneficial in medicinal chemistry, where protecting group strategies are crucial for achieving high yields and purity.

The market dynamics for tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate reflect its growing importance. Suppliers and manufacturers are scaling up production to meet the rising demand from the pharmaceutical and agrochemical sectors. Additionally, advancements in green chemistry are driving innovations in the synthesis of this compound, with a focus on reducing waste and improving efficiency. These developments are closely monitored by industry stakeholders, as they impact the cost and availability of this critical intermediate.

For researchers and procurement specialists, understanding the storage and handling of tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate is essential. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended to ensure safety in the laboratory setting.

In summary, tert-butyl 3-(pyrimidin-2-yl)methylazetidine-1-carboxylate (CAS No. 1236861-90-7) is a pivotal compound in modern chemical research. Its applications span drug discovery, agrochemical development, and synthetic chemistry, making it a subject of intense interest. As the scientific community continues to explore its potential, this compound is poised to play a central role in addressing some of the most pressing challenges in healthcare and agriculture.

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